Cas no 2228956-03-2 (methyl 3-1-(aminooxy)ethyl-4-(dimethylamino)benzoate)

• Product Name: methyl 3-1-(aminooxy)ethyl-4-(dimethylamino)benzoate
• CAS No: 2228956-03-2
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6122915
• PubChem ID: 165662261
• Update Time: 2025-08-04

methyl 3-1-(aminooxy)ethyl-4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-1-(aminooxy)ethyl-4-(dimethylamino)benzoate
• EN300-1763210
• methyl 3-[1-(aminooxy)ethyl]-4-(dimethylamino)benzoate
• 2228956-03-2

• Inchi： 1S/C12H18N2O3/c1-8(17-13)10-7-9(12(15)16-4)5-6-11(10)14(2)3/h5-8H,13H2,1-4H3
• InChI Key： AQEUWOQCJYEYOJ-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=C(C(=O)OC)C=CC=1N(C)C)N

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.8Ų

Additional information on methyl 3-1-(aminooxy)ethyl-4-(dimethylamino)benzoate

Introduction to Compound CAS No 2228956-03-2: Methyl 3-(1-(aminooxy)ethyl)-4-(dimethylamino)benzoate

CAS No 2228956-03-2, commonly referred to as methyl 3-(1-(aminooxy)ethyl)-4-(dimethylamino)benzoate, is a complex organic compound with a unique chemical structure that has garnered significant attention in recent scientific research. This compound belongs to the class of benzoate esters, characterized by its benzoic acid derivative structure with specific substituents that confer it unique properties. The molecule consists of a benzoate group, an amino-oxy ethyl substituent, and a dimethylamino group, which collectively influence its chemical reactivity, solubility, and potential applications.

The synthesis of methyl 3-(1-(aminooxy)ethyl)-4-(dimethylamino)benzoate involves a series of carefully designed organic reactions, including nucleophilic substitutions, esterifications, and possibly some protection/deprotection steps to achieve the desired structure. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity while reducing environmental impact. These improvements are crucial for scaling up production for potential industrial applications.

One of the most promising aspects of this compound is its potential in pharmaceutical applications. The presence of the dimethylamino group introduces basicity, which can enhance the compound's ability to interact with biological systems. Additionally, the amino-oxy ethyl group may serve as a bioisostere or a site for further functionalization, making it a versatile scaffold for drug design. Recent studies have explored its role as a precursor in the development of bioactive molecules targeting specific therapeutic areas such as cancer or neurodegenerative diseases.

In materials science, methyl 3-(1-(aminooxy)ethyl)-4-(dimethylamino)benzoate has shown potential as a building block for advanced materials such as polymers or hybrid organic-inorganic frameworks. Its structure allows for controlled polymerization reactions, enabling the creation of materials with tailored mechanical and electronic properties. Researchers have also investigated its use in stimuli-responsive materials, where its functional groups can respond to external stimuli like pH or temperature changes.

The chemical stability and solubility profile of this compound are critical factors influencing its practical applications. Studies have demonstrated that the compound exhibits good stability under physiological conditions, making it suitable for biomedical applications. Furthermore, its solubility in common organic solvents facilitates its handling during synthesis and formulation processes.

Recent research has also focused on understanding the environmental fate and toxicity of methyl 3-(1-(aminooxy)ethyl)-4-(dimethylamino)benzoate. As concerns about chemical pollution grow, assessing the biodegradability and ecotoxicological effects of such compounds is essential for their responsible use. Preliminary findings suggest that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation pathways.

In conclusion, CAS No 2228956-03-2 represents a multifaceted compound with diverse potential applications across various fields. Its unique chemical structure provides a foundation for innovative research directions, from drug discovery to materials development. As scientific understanding of this compound continues to evolve, it is likely to play an increasingly important role in advancing both academic and industrial endeavors.